Cas no 1030231-74-3 (7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one)

• Product Name: 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one
• CAS No: 1030231-74-3
• MF: C₁₄H₁₀N₄OS
• MW: 282.320400714874
• CID: 5918031
• PubChem ID: 42883900
• Update Time: 2025-07-15

7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one
• AKOS033697672
• CHEMBL2386927
• 7-[(1H-1,3-benzodiazol-1-yl)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• EN300-26868537
• Z19648040
• SCHEMBL20908997
• CCG-343717
• 1030231-74-3

• Inchi： 1S/C14H10N4OS/c19-13-7-10(16-14-18(13)5-6-20-14)8-17-9-15-11-3-1-2-4-12(11)17/h1-7,9H,8H2
• InChI Key： HIGNONLNJUSDBK-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C=C(CN3C=NC4C=CC=CC3=4)N=C12)=O

Computed Properties

• Exact Mass: 282.05753213g/mol
• Monoisotopic Mass: 282.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one

Comprehensive Overview of 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one (CAS No. 1030231-74-3)

The compound 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one, identified by its CAS No. 1030231-74-3, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, combining benzodiazole and thiazolopyrimidinone moieties, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one due to their versatility and bioactivity. This compound's molecular structure features a thiazolo[3,2-a]pyrimidin-5-one core, which is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a benzodiazole group further enhances its potential as a bioactive molecule, making it a subject of intense study in medicinal chemistry.

One of the key reasons for the rising popularity of CAS No. 1030231-74-3 is its relevance to current trends in drug discovery and precision medicine. With the increasing demand for targeted therapies, researchers are focusing on compounds that can modulate specific pathways with minimal side effects. The thiazolopyrimidinone derivatives, including this compound, have demonstrated promising results in preclinical studies, particularly in the context of kinase inhibition and signal transduction modulation. These properties align with the broader industry shift toward personalized treatment options.

Another area where 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one is gaining traction is in the field of computational chemistry and AI-driven drug design. Advanced molecular docking and quantitative structure-activity relationship (QSAR) studies have highlighted its potential as a lead compound for further optimization. The integration of machine learning algorithms in drug discovery has accelerated the identification of such molecules, reducing the time and cost associated with traditional screening methods.

From a synthetic chemistry perspective, the preparation of CAS No. 1030231-74-3 involves multi-step reactions, often starting from readily available precursors. The benzodiazole and thiazolopyrimidinone fragments are typically assembled through condensation and cyclization reactions, followed by functional group modifications. Researchers are continually refining these synthetic routes to improve yields and purity, ensuring the compound's suitability for high-throughput screening and further development.

In conclusion, 7-(1H-1,3-benzodiazol-1-yl)methyl-5H-1,3thiazolo3,2-apyrimidin-5-one (CAS No. 1030231-74-3) represents a fascinating example of how heterocyclic chemistry contributes to modern drug discovery. Its structural complexity and bioactive potential make it a valuable subject for ongoing research, particularly in the context of targeted therapies and computational drug design. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.